Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate
Overview
Description
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate, also known as MEPH, is a psychoactive drug that belongs to the class of synthetic cathinones. MEPH is a potent stimulant that is known to have similar effects to other cathinones such as MDPV and methylone.
Mechanism of Action
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate acts as a releasing agent for dopamine and serotonin, leading to their increased levels in the brain. It also inhibits their reuptake, leading to their prolonged effects. This mechanism of action is similar to other cathinones and amphetamines.
Biochemical and Physiological Effects:
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate has been shown to increase locomotor activity, induce hyperthermia, and cause anorexia in animal models. It has also been shown to increase heart rate and blood pressure in humans. Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate has been found to have neurotoxic effects on dopaminergic and serotonergic neurons in the brain.
Advantages and Limitations for Lab Experiments
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate is a potent stimulant that can be used to study the effects of cathinones on the central nervous system. It has a high affinity for dopamine and serotonin transporters, making it a useful tool for studying their function. However, Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate is also known to have neurotoxic effects, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate. One area of interest is the potential therapeutic use of cathinones for various conditions, including depression and ADHD. Another area of interest is the development of new cathinone analogs with improved therapeutic properties and reduced neurotoxicity. Additionally, more research is needed to understand the long-term effects of cathinones on the brain and their potential for addiction.
Synthesis Methods
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate can be synthesized using different methods, including the reductive amination of 3-methoxyphenylacetone with pyrrolidine and sodium borohydride or lithium aluminum hydride. Another method involves the reaction of 3-methoxyphenylacetonitrile with pyrrolidine and lithium aluminum hydride.
Scientific Research Applications
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate has been widely used in scientific research to study its effects on the central nervous system. It has been shown to have a high affinity for the dopamine transporter and the serotonin transporter, leading to the release of these neurotransmitters. Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate has also been used to study the effects of cathinones on the brain and their potential use as therapeutic agents for various conditions.
properties
IUPAC Name |
ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-18-14(16)12-7-8-15-13(12)10-5-4-6-11(9-10)17-2/h4-6,9,12-13,15H,3,7-8H2,1-2H3/t12-,13-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSYJEHIJBCJTDK-CHWSQXEVSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCNC1C2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CCN[C@@H]1C2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((4-Bromophenyl)sulfonyl)-1-(2-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine](/img/structure/B2768233.png)
![N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B2768235.png)
![3-benzyl-9-(4-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2768238.png)
![3-phenyl-2-(prop-2-yn-1-ylthio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one](/img/structure/B2768239.png)
![N-([2,3'-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzenesulfonamide](/img/structure/B2768241.png)
![2-(2-chlorophenyl)-N-(2-methoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2768242.png)
![6-(3-((4-chlorobenzo[d]thiazol-2-yl)oxy)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one](/img/structure/B2768247.png)
![2-{Imidazo[1,2-a]pyridin-2-yl}morpholine](/img/structure/B2768251.png)
![Ethyl 4-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetyl)piperazine-1-carboxylate](/img/structure/B2768252.png)
![2-[(6-Cyclobutylpyrimidin-4-yl)amino]-1-(4-methylsulfanylphenyl)ethanol](/img/structure/B2768254.png)
